Cas no 530116-02-0 (4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-)

• Product Name: 4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-
• CAS No: 530116-02-0
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• CID: 3311145
• PubChem ID: 21036984
• Update Time: 2025-04-21

4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINECARBONITRILE, 4-CYCLOPROPYL-1-(PHENYLMETHYL)-
• 1-benzyl-4-cyclopropylpiperidine-4-carbonitrile
• 530116-02-0
• SCHEMBL13548371
• DB-421469

• Inchi： 1S/C16H20N2/c17-13-16(15-6-7-15)8-10-18(11-9-16)12-14-4-2-1-3-5-14/h1-5,15H,6-12H2
• InChI Key： OTBCROKBSFLJRB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C2CC2)(C#N)CC1

Computed Properties

• Exact Mass: 240.162648646Da
• Monoisotopic Mass: 240.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų